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Compound of Interest

Compound Name: Isovalerophenone

Cat. No.: B1672632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of isovalerophenone, also known as 3-methyl-1-phenyl-1-butanone. This document

is intended to serve as a foundational resource for professionals engaged in chemical research

and drug development.

Core Chemical Data
Isovalerophenone is an aromatic ketone. The fundamental quantitative data for this

compound are summarized in the table below, providing a quick reference for experimental and

theoretical applications.
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Property Value Citations

Molecular Formula C₁₁H₁₄O [1][2]

Molecular Weight 162.23 g/mol [1][3][4]

Monoisotopic Mass 162.104465066 Da [1][2]

CAS Number 582-62-7 [1][2]

Density 0.966 g/mL at 25 °C [3][4][5]

Boiling Point 72-74 °C at 3 mmHg [3][4][5]

Refractive Index n20/D 1.512 [3][4][5]

Linear Formula C₆H₅COCH₂CH(CH₃)₂ [4]

SMILES CC(C)CC(=O)c1ccccc1 [4]

InChI

1S/C11H14O/c1-9(2)8-

11(12)10-6-4-3-5-7-10/h3-

7,9H,8H2,1-2H3

[4]

InChIKey
HEOVGVNITGAUKL-

UHFFFAOYSA-N
[2][4]

Production Methods
While detailed experimental protocols for the synthesis of isovalerophenone are proprietary

and vary by manufacturer, two primary production methods are cited in the literature.[3] The

logical workflow for these syntheses can be visualized as follows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isovalerophenone
https://www.guidechem.com/encyclopedia/isovalerophenone-dic57449.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isovalerophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6294287.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/59920
https://pubchem.ncbi.nlm.nih.gov/compound/Isovalerophenone
https://www.guidechem.com/encyclopedia/isovalerophenone-dic57449.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isovalerophenone
https://www.guidechem.com/encyclopedia/isovalerophenone-dic57449.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6294287.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/59920
https://chemdad.com/index.php?c=article&id=35209
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6294287.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/59920
https://chemdad.com/index.php?c=article&id=35209
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6294287.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/59920
https://chemdad.com/index.php?c=article&id=35209
https://www.sigmaaldrich.com/US/en/product/aldrich/59920
https://www.sigmaaldrich.com/US/en/product/aldrich/59920
https://www.sigmaaldrich.com/US/en/product/aldrich/59920
https://www.guidechem.com/encyclopedia/isovalerophenone-dic57449.html
https://www.sigmaaldrich.com/US/en/product/aldrich/59920
https://www.benchchem.com/product/b1672632?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6294287.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method 1: Reduction Method 2: Grignard Reaction
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Figure 1: Synthesis pathways of Isovalerophenone.

A detailed experimental protocol for a specific synthesis is not publicly available. However, a

general procedure for a Friedel-Crafts acylation, a common method for synthesizing aryl

ketones, would involve the following steps. Please note, this is a generalized protocol and

would require optimization for the specific synthesis of isovalerophenone.

Generalized Experimental Protocol: Friedel-Crafts
Acylation

Reaction Setup: A reaction flask equipped with a magnetic stirrer, a dropping funnel, and a

reflux condenser is charged with a Lewis acid catalyst (e.g., aluminum chloride) and a

suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g.,

nitrogen).
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Addition of Acylating Agent: The acylating agent (e.g., isovaleryl chloride) is dissolved in the

anhydrous solvent and added dropwise to the stirred suspension of the Lewis acid at a

controlled temperature (typically 0-5 °C).

Addition of Aromatic Substrate: The aromatic substrate (e.g., benzene) is then added

dropwise to the reaction mixture, maintaining the controlled temperature.

Reaction Progression: The reaction mixture is allowed to warm to room temperature and

stirred for a specified period until the reaction is complete, which can be monitored by

techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: The reaction is quenched by carefully pouring the mixture into ice-cold water or a

dilute acid solution. The organic layer is separated, and the aqueous layer is extracted with

an organic solvent. The combined organic layers are washed with a neutralizing agent (e.g.,

sodium bicarbonate solution) and brine, then dried over an anhydrous drying agent (e.g.,

magnesium sulfate).

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by a suitable method, such as distillation or column chromatography, to yield the

pure isovalerophenone.

This document serves as a foundational guide. For specific applications, further consultation of

peer-reviewed literature and safety data sheets is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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